Cas no 2680774-82-5 (4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid
• CAS No: 2680774-82-5
• MF: C₁₇H₁₈ClNO₅
• MW: 351.781524181366
• CID: 6259750
• PubChem ID: 165925526
• Update Time: 2025-06-23

4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid
• 2680774-82-5
• EN300-28298668
• 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid

• Inchi： 1S/C17H18ClNO5/c1-17(2,3)24-16(22)19(10-12-5-4-8-23-12)11-6-7-13(15(20)21)14(18)9-11/h4-9H,10H2,1-3H3,(H,20,21)
• InChI Key： SZPKYHMCVCVPIH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)N(C(=O)OC(C)(C)C)CC1=CC=CO1

Computed Properties

• Exact Mass: 351.0873504g/mol
• Monoisotopic Mass: 351.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80Ų

Additional information on 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid

Introduction to 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic Acid (CAS No. 2680774-82-5)

4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680774-82-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both a tert-butoxy carbonyl (Boc) group and a furan-2-ylmethyl amino moiety makes it a versatile intermediate in the synthesis of biologically active molecules. The chloro substituent at the 2-position of the benzoic ring further enhances its reactivity, making it a valuable building block for drug discovery and development.

The Boc group is a well-known protecting group in organic synthesis, particularly in peptide chemistry, where it safeguards the amine functionality during subsequent reactions. In contrast, the furan-2-ylmethyl amino part introduces a heterocyclic aromatic system, which is frequently encountered in natural products and pharmaceuticals. The combination of these features suggests potential applications in the design of novel therapeutic agents targeting various biological pathways. The chloro benzoic acid derivative nature of this compound also aligns with the broader trend in medicinal chemistry toward halogenated aromatic compounds, which often exhibit enhanced metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of structural features like those present in 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid in modulating drug-receptor interactions. The furan ring, for instance, is known to engage in favorable π-stacking interactions with aromatic residues in proteins, while the chloro substituent can participate in hydrophobic interactions or act as a hydrogen bond acceptor. These properties make this compound an attractive candidate for structure-based drug design, particularly for targeting enzymes or receptors involved in inflammatory and immunological processes.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that modulate enzyme activity through precise targeting of active sites or allosteric pockets. Compounds like 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid offer a rich scaffold for such endeavors due to their multifaceted functional groups. The Boc protection ensures that reactive amine groups remain inert until desired modifications are performed, allowing for controlled synthetic pathways. Meanwhile, the furan moiety can serve as a key pharmacophore, contributing to binding affinity and selectivity. This dual functionality positions the compound as a promising precursor for libraries of derivatives designed to explore new therapeutic modalities.

In vitro studies have begun to elucidate the potential biological activities of analogs derived from this core structure. For example, modifications involving the chloro benzoic acid backbone have shown promise in inhibiting certain kinases and proteases implicated in cancer progression. Additionally, derivatives featuring the furan-2-ylmethyl amino group have demonstrated anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or other mediators of inflammation. Such findings underscore the importance of carefully tuning structural elements to achieve desired pharmacological outcomes.

The synthesis of 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include nucleophilic aromatic substitution to introduce the chloro group, followed by Boc protection of the amine function. Subsequent formation of the furan-2-ylmethyl amino linkage typically employs palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, to establish connectivity between the furan ring and the benzoic acid scaffold. These synthetic strategies highlight the compound's utility not only as a target molecule but also as a testament to contemporary synthetic prowess.

From a regulatory perspective, compounds like this one must undergo rigorous evaluation to assess their safety and efficacy before moving into clinical trials. The presence of multiple functional groups necessitates thorough toxicological studies to ensure that any potential side effects are minimized. Furthermore, regulatory agencies often require detailed characterization data, including spectroscopic evidence (NMR, IR), chromatographic purity assessments (HPLC), and mass spectrometry analyses, to support submissions for further development or commercialization.

The role of high-throughput screening (HTS) and virtual screening has become increasingly integral in identifying lead compounds for drug development programs. Computational methods can predict how molecules like 4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid will interact with biological targets based on their three-dimensional structures and electronic properties. Such approaches have accelerated the discovery process by enabling researchers to prioritize compounds with high binding affinity and favorableADMET profiles (Absorption, Distribution, Metabolism, Excretion, Toxicity). This synergy between experimental synthesis and computational modeling underscores modern drug discovery's interdisciplinary nature.

The future directions for research involving this compound may include exploring its role as a scaffold for next-generation therapeutics or investigating its potential applications beyond traditional pharmaceuticals. For instance, agrochemical companies might leverage similar structural motifs to develop novel pesticides or herbicides with improved efficacy and environmental safety profiles. Additionally, material scientists could explore its use in advanced polymers or coatings where its unique chemical properties contribute to enhanced performance characteristics.

In conclusion,4-{[(Tert-butoxy)carbonyl][(furan-2-yl)methyl]amino}-2-chlorobenzoic acid (CAS No. 2680774-82-5) represents a compelling example of how structural complexity can be harnessed to develop biologically relevant molecules. Its multifunctional nature makes it an invaluable tool for synthetic chemists engaged in drug discovery programs aimed at addressing unmet medical needs across various therapeutic areas including oncology,inflammation,and immunology among others where precision molecular design holds great promise.